Cas no 1283530-86-8 (3-Fluoro-2-(phenylsulfanyl)benzoic acid)

• Product Name: 3-Fluoro-2-(phenylsulfanyl)benzoic acid
• CAS No: 1283530-86-8
• MF: C₁₃H₉FO₂S
• MW: 248.272765874863
• CID: 4586101
• PubChem ID: 62648901
• Update Time: 2025-08-05

3-Fluoro-2-(phenylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(phenylsulfanyl)benzoic acid
• 3-fluoro-2-phenylsulfanylbenzoic acid
• 3-Fluoro-2-(phenylsulfanyl)benzoic acid

• Inchi： 1S/C13H9FO2S/c14-11-8-4-7-10(13(15)16)12(11)17-9-5-2-1-3-6-9/h1-8H,(H,15,16)
• InChI Key： JIZJNRZGBLOIBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(=CC=CC=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6

Additional information on 3-Fluoro-2-(phenylsulfanyl)benzoic acid

3-Fluoro-2-(phenylsulfanyl)benzoic Acid: A Comprehensive Overview

The compound 3-Fluoro-2-(phenylsulfanyl)benzoic acid (CAS No. 1283530-86-8) is a fascinating molecule with significant potential in various fields, including pharmaceuticals and materials science. This benzoic acid derivative features a fluorine atom at the 3-position and a phenylsulfanyl group at the 2-position, making it a unique structure with diverse applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The presence of the fluorine atom in 3-Fluoro-2-(phenylsulfanyl)benzoic acid enhances its lipophilicity, which is crucial for improving drug bioavailability. This property has led researchers to explore its potential as a lead compound in the development of new therapeutic agents.

The phenylsulfanyl group attached to the benzoic acid backbone introduces additional electronic and steric effects. This group not only increases the molecule's stability but also contributes to its ability to interact with biological targets. Recent research has shown that phenylsulfanyl-containing compounds exhibit promising anti-inflammatory and antioxidant activities, making them valuable candidates for further investigation.

From a synthetic perspective, the preparation of 3-Fluoro-2-(phenylsulfanyl)benzoic acid involves a multi-step process that combines fluorination and sulfonation techniques. Researchers have optimized these methods to achieve higher yields and better purity, ensuring that the compound is readily available for experimental studies.

In terms of applications, 3-Fluoro-2-(phenylsulfanyl)benzoic acid has shown potential in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials. Additionally, its ability to form stable complexes with metal ions has opened up possibilities in catalysis and sensing technologies.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular properties of 3-Fluoro-2-(phenylsulfanyl)benzoic acid. By employing density functional theory (DFT), scientists have been able to predict its reactivity under various conditions, providing valuable insights into its potential applications.

In conclusion, 3-Fluoro-2-(phenylsulfanyl)benzoic acid (CAS No. 1283530-86-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable chemical properties make it an attractive target for further research and development.